Cas no 1806312-99-1 (Ethyl 2,4-difluoro-3-nitrobenzoate)

• Product Name: Ethyl 2,4-difluoro-3-nitrobenzoate
• CAS No: 1806312-99-1
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 4770949
• Update Time: 2025-11-01

Ethyl 2,4-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluoro-3-nitrobenzoate

• Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)5-3-4-6(10)8(7(5)11)12(14)15/h3-4H,2H2,1H3
• InChI Key： VKOJQZTYTKLHSR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OCC)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 2,4-difluoro-3-nitrobenzoate

Ethyl 2,4-difluoro-3-nitrobenzoate (CAS No. 1806312-99-1): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 2,4-difluoro-3-nitrobenzoate (CAS No. 1806312-99-1) is a significant compound in the realm of organic chemistry, particularly as an intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, comprising both fluoro and nitro substituents on a benzoate backbone, make it a valuable building block for researchers exploring novel chemical entities.

The compound's molecular structure, characterized by the presence of two fluorine atoms at the 2 and 4 positions of the benzene ring and a nitro group at the 3 position, imparts distinct electronic and steric properties. These features are particularly advantageous in medicinal chemistry, where such modifications can influence metabolic stability, binding affinity, and overall pharmacological activity. The ethyl ester moiety further enhances its utility as it provides a reactive site for subsequent functionalization via hydrolysis or transesterification reactions.

In recent years, there has been growing interest in the development of fluorinated nitroaromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Ethyl 2,4-difluoro-3-nitrobenzoate fits well within this trend, serving as a precursor for synthesizing molecules with potential applications in anti-inflammatory, antiviral, and anticancer therapies. For instance, researchers have leveraged its reactivity to develop novel inhibitors of enzymes involved in pathogenic processes.

One notable application of Ethyl 2,4-difluoro-3-nitrobenzoate is in the synthesis of fluorinated anilines and phenols. These intermediates are crucial for constructing more complex scaffolds that exhibit improved solubility and better cell membrane permeability. The nitro group can be reduced to an amine or converted into other functional groups such as azides or carboxylic acids, broadening its synthetic utility.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances the metabolic stability of drug candidates by resisting hydrolysis under physiological conditions. Furthermore, fluorine can influence the electronic distribution within a molecule, thereby modulating its interactions with biological targets. Ethyl 2,4-difluoro-3-nitrobenzoate, with its dual fluoro and nitro substituents, exemplifies how strategic functionalization can lead to compounds with tailored properties.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for producing such intermediates. Ethyl 2,4-difluoro-3-nitrobenzoate can be synthesized through catalytic processes that minimize waste and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently into aromatic systems. Such methodologies align with the broader goal of reducing the environmental impact of chemical synthesis.

The compound's versatility extends to its use in material science applications as well. Fluorinated nitroaromatics are known for their thermal stability and resistance to degradation under harsh conditions. This makes Ethyl 2,4-difluoro-3-nitrobenzoate a promising candidate for developing advanced polymers or coatings that require high performance characteristics.

In conclusion, Ethyl 2,4-difluoro-3-nitrobenzoate (CAS No. 1806312-99-1) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural attributes make it an indispensable tool for medicinal chemists seeking to design next-generation therapeutics. As research continues to uncover new synthetic pathways and applications for this intermediate, its importance is likely to grow even further.